Cas no 2171422-55-0 (4-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}heptanoic acid)

• Product Name: 4-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}heptanoic acid
• CAS No: 2171422-55-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6090862
• PubChem ID: 165512397
• Update Time: 2025-06-14

4-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}heptanoic acid
• EN300-1549092
• 4-{2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}heptanoic acid
• 2171422-55-0

• Inchi： 1S/C28H36N2O5/c1-3-8-20(13-14-27(32)33)15-16-29-26(31)17-19(2)30-28(34)35-18-25-23-11-6-4-9-21(23)22-10-5-7-12-24(22)25/h4-7,9-12,19-20,25H,3,8,13-18H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t19-,20?/m1/s1
• InChI Key： DPAUTYIDDAOICY-FIWHBWSRSA-N
• SMILES： O(C(N[C@H](C)CC(NCCC(CCC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}heptanoic acid

Recent Advances in the Study of 4-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}heptanoic acid (CAS: 2171422-55-0)

The compound 4-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}heptanoic acid (CAS: 2171422-55-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. Recent studies have focused on its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research involves the use of this compound in the development of peptide-based inhibitors for proteolytic enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}heptanoic acid exhibit potent inhibitory activity against serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. The study highlighted the compound's ability to form stable interactions with the active sites of these enzymes, making it a promising candidate for further drug development.

Another significant advancement is the application of this compound in the field of targeted drug delivery. Researchers have utilized its structural properties to design prodrugs that can selectively release active pharmaceutical agents in specific tissues or cellular environments. A recent preprint on bioRxiv detailed the synthesis of a tumor-targeting prodrug using 4-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}heptanoic acid as a linker, which demonstrated enhanced efficacy and reduced off-target effects in preclinical models.

In addition to its therapeutic applications, the compound has also been explored for its role in chemical biology research. Its compatibility with solid-phase peptide synthesis (SPPS) techniques makes it a valuable tool for the generation of peptide libraries and the study of protein-protein interactions. A 2022 publication in ACS Chemical Biology reported the use of this compound in the development of fluorescent probes for real-time monitoring of enzymatic activity, showcasing its versatility in research applications.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 4-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}heptanoic acid. Recent efforts have focused on improving yield and purity through advanced chromatographic techniques and novel synthetic routes. A collaborative study between academic and industrial researchers, published in Organic Process Research & Development, outlined a scalable synthesis protocol that addresses these challenges while maintaining cost-effectiveness.

In conclusion, the compound 4-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}heptanoic acid (CAS: 2171422-55-0) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its diverse applications, from enzyme inhibition to targeted drug delivery, underscore its potential as a versatile tool in drug discovery and development. Future research is expected to further elucidate its mechanisms of action and expand its utility in therapeutic and diagnostic applications.